Cas no 13580-88-6 (4-amino-1,2-dihydrophthalazin-1-one)

4-Amino-1,2-dihydrophthalazin-1-one is a heterocyclic organic compound featuring a phthalazine core with an amino substituent at the 4-position. This structure imparts utility in pharmaceutical and agrochemical research, particularly as a key intermediate in the synthesis of biologically active molecules. Its rigid aromatic framework and functional group reactivity make it valuable for constructing complex scaffolds in medicinal chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its synthetic versatility allows for further derivatization, enabling applications in drug discovery and development. Analytical methods such as HPLC and NMR confirm its high purity, ensuring reproducibility in research applications.

4-amino-1,2-dihydrophthalazin-1-one structure

13580-88-6 structure

Product Name:4-amino-1,2-dihydrophthalazin-1-one

CAS No:13580-88-6

MF:C₈H₇N₃O

MW:161.160681009293

MDL:MFCD20690750

CID:1105236

PubChem ID:595178

Update Time:2025-06-07

4-amino-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

- 4-amino-1(2H)-Phthalazinone
- 4-amino-1,2-dihydrophthalazin-1-one
- 4-Amino-1(2H)-phthalazinone #
- SY279636
- 13580-88-6
- AKOS022061230
- 4-Amino-1-oxo-1,2-dihydrophthalazine
- STL367866
- DTXSID901309953
- STL367865
- BDBM50431996
- Z1262622732
- 4-Amino-phthalazone
- SCHEMBL1032659
- 1(2H)-Phthalazinone, 4-amino-
- AKOS022061247
- 4-Amino-1-phthalazinone
- CHEMBL2348724
- 4-aminophthalazin-1-ol
- AT26552
- EN300-24204195
- CS-0134962
- 4-aminophthalazin-1(2H)-one
- MFCD20690750
- 4-amino-2H-phthalazin-1-one
- MDL： MFCD20690750
- Inchi： 1S/C8H7N3O/c9-7-5-3-1-2-4-6(5)8(12)11-10-7/h1-4H,(H2,9,10)(H,11,12)
- InChI Key： IUBSMBJKUKVEMK-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(N)=NN1

Computed Properties

Exact Mass: 161.058911855g/mol
Monoisotopic Mass: 161.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 67.5Å²

4-amino-1,2-dihydrophthalazin-1-one Pricemore >>

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Chemenu	CM500535-1g	4-Aminophthalazin-1(2H)-one	13580-88-6	95%	1g	$***	2023-03-30
eNovation Chemicals LLC	Y1191455-1g	4-Aminophthalazin-1(2H)-one	13580-88-6	95%	1g	$1085	2024-07-19
Enamine	EN300-24204195-0.05g	4-amino-1,2-dihydrophthalazin-1-one	13580-88-6	95.0%	0.05g	$168.0	2025-03-21
Enamine	EN300-24204195-0.1g	4-amino-1,2-dihydrophthalazin-1-one	13580-88-6	95.0%	0.1g	$252.0	2025-03-21
Enamine	EN300-24204195-0.25g	4-amino-1,2-dihydrophthalazin-1-one	13580-88-6	95.0%	0.25g	$361.0	2025-03-21
Enamine	EN300-24204195-0.5g	4-amino-1,2-dihydrophthalazin-1-one	13580-88-6	95.0%	0.5g	$569.0	2025-03-21
Enamine	EN300-24204195-1.0g	4-amino-1,2-dihydrophthalazin-1-one	13580-88-6	95.0%	1.0g	$728.0	2025-03-21
Enamine	EN300-24204195-2.5g	4-amino-1,2-dihydrophthalazin-1-one	13580-88-6	95.0%	2.5g	$1428.0	2025-03-21
Enamine	EN300-24204195-5.0g	4-amino-1,2-dihydrophthalazin-1-one	13580-88-6	95.0%	5.0g	$2110.0	2025-03-21
Enamine	EN300-24204195-10.0g	4-amino-1,2-dihydrophthalazin-1-one	13580-88-6	95.0%	10.0g	$3131.0	2025-03-21